molecular formula C6H4ClN3OS B2369943 4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one CAS No. 20015-70-7

4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one

Cat. No. B2369943
CAS RN: 20015-70-7
M. Wt: 201.63
InChI Key: MKDDAWZPKMATGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one” is a chemical compound with the molecular formula C6H4ClN3OS . It is a powder in physical form .


Molecular Structure Analysis

The InChI code for “4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one” is 1S/C6H4ClN3OS/c7-5-4-6(9-2-8-5)12-1-3(11)10-4/h2H,1H2,(H,10,11) . This code provides a unique representation of the molecule’s structure.


Physical And Chemical Properties Analysis

The molecular weight of “4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one” is 201.64 . It is a powder in physical form .

Scientific Research Applications

Synthesis and Derivative Studies

  • The compound has been used in the synthesis of various heterocyclic structures, demonstrating its versatility in organic chemistry. Clark and Southon (1974) explored the condensation of 5-aminopyrimidine-4(3H)-thiones with chloroacetic acid, leading to the formation of different derivatives of 5H-pyrimido[4,5-b][1,4]thiazin-6(7H)-ones (Clark & Southon, 1974).

Antitumor Activity

  • Research indicates potential antitumor properties in derivatives of this compound. N. I. Traven' et al. (1984) reported that derivatives, including 6-oxopyrimido[4,5-b]and 6-oxopyrido[2,3-b][1,4]thiazines, exhibit folic antagonist behavior, suggesting antitumor activity (Traven' et al., 1984).

Biological Evaluation

  • Sayed et al. (2006) investigated pyrimidine derivatives for antimicrobial activity. The findings revealed that several derivatives showed promising antimicrobial properties (Sayed et al., 2006).

Pharmacokinetics Studies

  • Korolev et al. (2004) synthesized 4-methoxypyrimido[4,5-b][1,4]thiazin-6-one-S35 to study its distribution in experimental animals. This research contributes to understanding the pharmacokinetics of such compounds (Korolev et al., 2004).

Novel Ring Systems Synthesis

  • Karimian et al. (2017) developed novel derivatives of this compound, further expanding the range of heterocyclic structures that can be synthesized (Karimian et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed . Precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection .

properties

IUPAC Name

4-chloro-5H-pyrimido[4,5-b][1,4]thiazin-6-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4ClN3OS/c7-5-4-6(9-2-8-5)12-1-3(11)10-4/h2H,1H2,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MKDDAWZPKMATGS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)NC2=C(S1)N=CN=C2Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4ClN3OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

201.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one

CAS RN

20015-70-7
Record name 4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.